Cas no 50712-64-6 (Benzeneacetic acid, a-methyl-4-nitro-, ethyl ester)

• Product Name: Benzeneacetic acid, a-methyl-4-nitro-, ethyl ester
• CAS No: 50712-64-6
• Molecular Formula: C₁₁H₁₃NO₄
• Molecular Weight: 223.22522
• CID: 369785
• PubChem ID: 3016550

Benzeneacetic acid, a-methyl-4-nitro-, ethyl ester Properties

Names and Identifiers

• Benzeneacetic acid, a-methyl-4-nitro-, ethyl ester
• ethyl 2-(4-nitrophenyl)propanoate
• ethyl 2-(4-nitrophenyl)propionate
• 50712-64-6
• GMOOHUQPPFJAQB-UHFFFAOYSA-N
• ethyl2-(4-nitrophenyl)propanoate
• SCHEMBL4136472
• ethyl alpha-(4-nitrophenyl)-propionate
• DTXSID50964961
• CS-0312121
• 2-(4-Nitro-phenyl)-propionic acid ethyl ester
• NS00057857
• F80345
• EINECS 256-732-8
• FT-0737290
• ethyl (+/-)-2-(4-nitrophenyl)propionate

• InChIKey： GMOOHUQPPFJAQB-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H13NO4/c1-3-16-11(13)8(2)9-4-6-10(7-5-9)12(14)15/h4-8H,3H2,1-2H3
• SMILES： CCOC(=O)C(C)C1=CC=C(C=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 223.08449
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 223.084
• Heavy Atom Count: 16
• Complexity: 253
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 69.44
• Refractive Index: 1.529
• Boiling Point: 320.6°C at 760 mmHg
• Flash Point: 134.5°C
• Density: 1.188